![molecular formula C14H8ClFN2OS B438380 N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzamide CAS No. 325763-32-4](/img/structure/B438380.png)
N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzamide” is a chemical compound that belongs to the class of organic compounds known as benzothiazoles . Benzothiazoles are compounds containing a benzene fused to a thiazole ring. Thiazole is a 5-membered ring consisting of three carbon atoms, one nitrogen atom, and one sulfur atom .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It likely contains a benzothiazole ring (a benzene ring fused to a thiazole ring) with a chlorine atom at the 6-position. Attached to the nitrogen atom of the thiazole ring is an amide functional group, which in turn is attached to a benzene ring with a fluorine atom at the 3-position .Scientific Research Applications
Microwave-Induced Synthesis and Antimicrobial Applications
A study on the microwave-induced synthesis of fluorobenzamides, including compounds related to N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzamide, demonstrated promising antimicrobial activity. These compounds were synthesized through conventional and microwave methods, showing significant activity against various bacterial and fungal strains. The presence of a fluorine atom in these compounds was essential for enhancing their antimicrobial efficacy (Desai et al., 2013).
Photovoltaic Efficiency and Ligand-Protein Interactions
Another study explored the photovoltaic efficiency and ligand-protein interactions of bioactive benzothiazolinone acetamide analogs. These compounds, including variants of this compound, were found to have good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells. They also showed significant non-linear optical (NLO) activity, suggesting their application in optical and photovoltaic technologies (Mary et al., 2020).
Metabolic Stability in Drug Discovery
A specific study targeting the metabolic stability of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors identified a compound structurally similar to this compound. This research aimed to improve the metabolic stability of these inhibitors, showing minimal deacetylated metabolite production, indicating enhanced stability (Stec et al., 2011).
Anticonvulsant and Benzodiazepine Receptor Agonists
Research on novel 4-thiazolidinone derivatives as benzodiazepine receptor agonists included derivatives structurally related to this compound. These compounds were evaluated for their anticonvulsant activity, with some showing considerable effects in tests, indicating their potential in the development of new therapeutic agents for epilepsy and related disorders (Faizi et al., 2017).
Synthesis and Characterization for Biological Screening
A study on the synthesis and characterization of various substituted benzothiazole amides, including 6-fluoro derivatives, focused on their antimicrobial and antifungal activities. These compounds were synthesized under mild conditions and screened against a variety of bacterial and fungal strains, revealing some compounds with activity comparable or slightly better than standard medicinal agents (Pejchal et al., 2015).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with cyclo-oxygenase (cox) enzymes, specifically cox-1 and cox-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .
Mode of Action
Based on the action of similar compounds, it may inhibit the cox enzymes, thereby reducing the production of prostaglandins . This could result in anti-inflammatory and analgesic effects .
Biochemical Pathways
The compound likely affects the arachidonic acid pathway, which leads to the production of prostaglandins and leukotrienes . By inhibiting the COX enzymes, the compound may disrupt this pathway, reducing the production of these inflammatory mediators .
Result of Action
The inhibition of COX enzymes and the subsequent reduction in prostaglandin production could result in anti-inflammatory and analgesic effects . This could potentially make N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzamide useful in the treatment of conditions involving inflammation and pain .
properties
IUPAC Name |
N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluorobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClFN2OS/c15-9-4-5-11-12(7-9)20-14(17-11)18-13(19)8-2-1-3-10(16)6-8/h1-7H,(H,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKHCFJZIPIFBJC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClFN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.